1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
Overview
Description
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.
Scientific Research Applications
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole has potential applications in various fields of scientific research. This compound has been studied for its anti-inflammatory and anti-tumor properties. It has also been studied for its potential use as a fluorescent probe for detecting reactive oxygen species in cells. Furthermore, this compound has been studied for its potential use as a reagent for synthesizing other compounds.
Mechanism of Action
The mechanism of action of 1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole is not fully understood. However, studies suggest that this compound may exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes involved in the inflammatory and tumor signaling pathways.
Biochemical and Physiological Effects
Studies have shown that this compound has anti-inflammatory and anti-tumor effects. This compound has been shown to inhibit the production of inflammatory cytokines and reduce the proliferation of tumor cells. Furthermore, this compound has been shown to induce apoptosis in tumor cells.
Advantages and Limitations for Lab Experiments
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole has several advantages for lab experiments. This compound is easy to synthesize and has good stability. Furthermore, it has been shown to have low toxicity in cells. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability.
Future Directions
1-methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole has several potential future directions for scientific research. One of the future directions is to study its potential use as a therapeutic agent for treating inflammatory and tumor-related diseases. Furthermore, future studies could focus on optimizing the synthesis method to improve the yield and purity of this compound. Additionally, this compound could be studied for its potential use as a fluorescent probe for detecting reactive oxygen species in cells.
properties
IUPAC Name |
1-methyl-3-nitro-5-(trifluoromethyl)pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F3N3O2/c1-10-3(5(6,7)8)2-4(9-10)11(12)13/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEGFQBHWVRXRMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)[N+](=O)[O-])C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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